Cas no 1903440-18-5 (N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide)

• Product Name: N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• CAS No: 1903440-18-5
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5830796
• PubChem ID: 92129814
• Update Time: 2025-08-05

N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide
• F6524-6324
• AKOS025390920
• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• 1903440-18-5
• Z2867461787
• N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

• Inchi： 1S/C9H10N4O3/c1-5-3-7(12-15-5)9-11-8(16-13-9)4-10-6(2)14/h3H,4H2,1-2H3,(H,10,14)
• InChI Key： YEBKUSRXQJRMNY-UHFFFAOYSA-N
• SMILES： O1C(CNC(C)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94Ų

Additional information on N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide

N-{3-(5-Methyl-1,2-Oxazol-3-Yl)-1,2,4-Oxadiazol-5-Ylmethyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1903440-18-5, known as N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates both oxazole and oxadiazole rings, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug development, particularly in targeting specific biological pathways and enzymes.

The synthesis of N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The molecule's stability under various environmental conditions has been thoroughly investigated, making it suitable for both laboratory and industrial applications.

One of the most notable aspects of this compound is its ability to interact with biological systems. Studies have shown that it exhibits selective binding to certain proteins and enzymes, which could be leveraged in the development of new therapeutic agents. For instance, recent research has explored its potential as an inhibitor of kinases involved in cancer progression. These findings underscore its role in advancing personalized medicine and targeted therapies.

In addition to its biological applications, N-{3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-y lmethyl}acetamide has also been studied for its electronic properties. Its molecular structure allows for efficient electron transfer, making it a candidate for use in organic electronics and optoelectronic devices. This dual functionality—biological and electronic—positions the compound as a versatile tool in multiple scientific disciplines.

The environmental impact of this compound has also been a focus of recent research. Studies have evaluated its biodegradability and toxicity profiles under controlled conditions. These investigations are crucial for ensuring the safe handling and disposal of the compound in industrial settings while minimizing its ecological footprint.

Looking ahead, the continued exploration of N-{3-(5-methyl -1 ,2 -oxazol -3 -yl ) -1 ,2 ,4 -oxadiazol -5 -yl methyl } acetamide is expected to yield further insights into its potential applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate its transition from the laboratory to real-world applications.